Cas no 1807028-31-4 (3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1807028-31-4
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4807303
• Update Time: 2025-11-02

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H5ClF5NO/c9-4-1-3(8(12,13)14)5(2-16)15-6(4)7(10)11/h1,7,16H,2H2
• InChI Key： GZQLZEFACQSFSR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C(CO)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol

Comprehensive Guide to 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol (CAS No. 1807028-31-4)

3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol (CAS No. 1807028-31-4) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-difluoromethyl-trifluoromethyl substitution pattern, has garnered attention for its potential in developing novel bioactive molecules. Its molecular structure combines multiple halogen atoms, enhancing its reactivity and making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridine compounds stems from their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers frequently search for "3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol uses" or "CAS 1807028-31-4 applications" to explore its role in medicinal chemistry. This compound is particularly relevant in the development of crop protection agents and pharmaceutical intermediates, aligning with current trends in sustainable agriculture and precision medicine.

From a chemical perspective, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol exhibits remarkable stability under various conditions, making it suitable for multi-step synthetic processes. Its pyridine core allows for diverse functionalization, enabling researchers to tailor its properties for specific applications. The presence of both chloro and fluorine substituents contributes to its electronic characteristics, influencing its interactions in biological systems.

In the pharmaceutical industry, this compound has shown promise as a building block for kinase inhibitors and antiviral agents, addressing current health challenges. Recent publications highlight its potential in targeting RNA-dependent RNA polymerase, a key enzyme in viral replication. This connection to antiviral research makes CAS 1807028-31-4 particularly relevant in post-pandemic drug discovery efforts.

The agrochemical sector values 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol for its potential in developing next-generation pesticides with improved environmental profiles. Its structural features may contribute to reduced mammalian toxicity while maintaining efficacy against pests, addressing the growing demand for sustainable crop protection solutions. This aligns with global trends toward green chemistry in agriculture.

Synthetic approaches to 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol typically involve halogen-exchange reactions and selective fluorination techniques. Recent advances in continuous flow chemistry have improved the scalability of its production, making it more accessible for industrial applications. Researchers exploring "synthesis of fluorinated pyridine derivatives" often encounter this compound as a case study in modern organofluorine chemistry.

Analytical characterization of CAS 1807028-31-4 typically employs NMR spectroscopy and mass spectrometry, with particular attention to the distinctive 19F NMR signals arising from its multiple fluorine atoms. These analytical challenges make it an interesting subject for discussions on advanced spectroscopic techniques in chemical research.

The commercial availability of 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol has increased in recent years, reflecting its growing importance in chemical research. Suppliers often highlight its high purity grades (≥98%) suitable for pharmaceutical development, responding to the industry's need for reliable chemical intermediates. Market analysts note rising demand for such multifluorinated heterocycles in both academic and industrial settings.

Environmental and safety considerations for handling 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, proper personal protective equipment is recommended during manipulation, reflecting the chemical industry's increasing emphasis on occupational safety standards.

Future research directions for CAS 1807028-31-4 may explore its potential in material science applications, particularly in developing fluorinated polymers with unique properties. The compound's structural features could contribute to advancements in specialty coatings or electronic materials, expanding its utility beyond traditional chemical applications.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-methanol represents an important class of fluorinated heterocycles with diverse applications. Its unique combination of substituents and the growing importance of fluorine chemistry in various industries ensure its continued relevance in chemical research and development.